![molecular formula C18H19N3O2 B5762239 ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate](/img/structure/B5762239.png)
ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate, also known as EMB, is a chemical compound that has been extensively studied for its potential applications in scientific research. EMB is a benzimidazole derivative that exhibits a range of biochemical and physiological effects, making it a valuable tool for exploring various biological processes.
Mechanism of Action
The mechanism of action of ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate involves the inhibition of enzymes involved in DNA replication and cell division. Specifically, this compound has been shown to inhibit the activity of DNA topoisomerases, which are enzymes that are required for the proper functioning of DNA replication and transcription. This compound has also been shown to inhibit the activity of kinases, which are enzymes that play critical roles in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of DNA synthesis, cell cycle arrest, and induction of apoptosis. This compound has also been shown to exhibit antibacterial, antifungal, and antiparasitic activity, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate in lab experiments is its ability to selectively inhibit the activity of certain enzymes, making it a valuable tool for exploring various biological processes. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate, including the development of new drugs based on its structure and the exploration of its potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
Ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-aminobenzoic acid ethyl ester with 1-methyl-1H-benzimidazole-2-methylamine. This reaction produces this compound as a white crystalline powder with a melting point of 156-158°C.
Scientific Research Applications
Ethyl 4-{[(1-methyl-1H-benzimidazol-2-yl)methyl]amino}benzoate has been widely used in scientific research for its ability to inhibit the activity of certain enzymes, including DNA topoisomerases and kinases. These enzymes play critical roles in various biological processes, such as DNA replication and cell division, making them attractive targets for drug development. This compound has also been shown to exhibit antibacterial, antifungal, and antiparasitic activity, making it a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
ethyl 4-[(1-methylbenzimidazol-2-yl)methylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-3-23-18(22)13-8-10-14(11-9-13)19-12-17-20-15-6-4-5-7-16(15)21(17)2/h4-11,19H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSGJRCODXUOAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NCC2=NC3=CC=CC=C3N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.